Cas no 5293-56-1 (1,3-Benzenedicarboxylic acid, 2-butyl-)

1,3-Benzenedicarboxylic acid, 2-butyl- structure
5293-56-1 structure
Product Name:1,3-Benzenedicarboxylic acid, 2-butyl-
CAS No:5293-56-1
MF:C12H14O4
MW:222.237164020538
CID:358439
PubChem ID:1770912
Update Time:2025-04-19

1,3-Benzenedicarboxylic acid, 2-butyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedicarboxylic acid, 2-butyl-
    • 2-butylbenzene-1,3-dicarboxylic acid
    • 2-n-butylisophthalic acid
    • Oprea1_712224
    • AKOS000663746
    • HMS1672A08
    • DTXSID80365124
    • 5293-56-1
    • CBDivE_002962
    • 2-Butylisophthalic acid
    • SCHEMBL679426
    • Oprea1_014577
    • Inchi: 1S/C12H14O4/c1-2-3-5-8-9(11(13)14)6-4-7-10(8)12(15)16/h4,6-7H,2-3,5H2,1H3,(H,13,14)(H,15,16)
    • InChI Key: XBVFRINUJXHFCH-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=C(C(=O)O)C=1CCCC)=O

Computed Properties

  • Exact Mass: 222.08922
  • Monoisotopic Mass: 222.08920892g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 74.6Ų

Experimental Properties

  • PSA: 74.6
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